N-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)-2-pyrimidinecarboxamide
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Description
Synthesis Analysis
The synthesis of pyrazolopyrimidine analogues involves complex chemical reactions, including palladium-catalyzed C-C coupling and reductive alkylation processes. These methods are crucial for generating potent antitumor agents and exploring their structure-activity relationships (Taylor & Patel, 1992).
Molecular Structure Analysis
The molecular structure of related compounds showcases intramolecular N-H...O bonds and planar configurations, contributing to their biological activity. Such structural insights are vital for understanding the compound's interactions and stability (Chao Wu et al., 2005).
Chemical Reactions and Properties
Pyrazolopyrimidine derivatives undergo various chemical reactions, including cyclocondensation and amination, to produce compounds with significant biological activities. These reactions are pivotal for the synthesis of novel compounds with anticancer and anti-inflammatory properties (Rahmouni et al., 2016).
Physical Properties Analysis
The physical properties, such as solubility and crystalline structure, play a crucial role in the compound's applicability and efficacy. Detailed structural analysis through crystallography provides insights into the compound's physical characteristics and its potential interactions (Ju Liu et al., 2016).
Chemical Properties Analysis
Understanding the chemical properties, including reactivity and stability, is essential for optimizing the compound's applications. The study of its chemical behavior under various conditions helps in tailoring its properties for specific uses (Deohate & Palaspagar, 2020).
Future Directions
properties
IUPAC Name |
N-[2-[[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]amino]ethyl]pyrimidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N8O/c1-11-8-12(2)24(23-11)14-9-13(21-10-22-14)17-6-7-20-16(25)15-18-4-3-5-19-15/h3-5,8-10H,6-7H2,1-2H3,(H,20,25)(H,17,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXKVOSBOPZIAAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NC=NC(=C2)NCCNC(=O)C3=NC=CC=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N8O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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